Cas no 100-73-2 (3,4-Dihydro-2H-pyran-2-carbaldehyde)

3,4-Dihydro-2H-pyran-2-carbaldehyde structure
100-73-2 structure
3,4-Dihydro-2H-pyran-2-carbaldehyde
100-73-2
C6H8O2
112.126522064209
MFCD00059170
35109
60994

3,4-Dihydro-2H-pyran-2-carbaldehyde Properties

Names and Identifiers

    • 3,4-Dihydro-2H-pyran-2-carbaldehyde
    • acrylaldehyde dimer
    • 2-formyl-2,3-dihydropyran
    • 2-Formyl-3,4-dihydro-2H-pyran
    • 2-formyldihydropyran
    • 2H-PYRAN-2-CARBOXALDEHYDE,3,4-DIHYDRO
    • 2-Propenal dimer
    • 3,4-Dihydro-2H-pyran-2-carbaldehyd
    • 3,4-Dihydro-2H-pyran-2-carboxaldehyde
    • 5-Hexenal,2,6-epoxy
    • Acrolein dimer
    • EINECS 202-884-5
    • Pyran aldehyde
    • 2,6-epoxy-5-hexena
    • 2,6-epoxy-5-Hexenal
    • 5-Hexenal, 2,6-epoxy-
    • Acrolein dimer(stabilized)
    • α-FROMY-3.4-DIHYDIO-2H-PYRAN
    • Acroleindimer
    • Pyranaldehyde
    • 2-Formyl-3,4-dihydro-2h-pyran(MT-A4)
    • MT-A4
    • 2H-Pyran-2-carboxaldehyde,3,4-dihydro-
    • 3,4-Dihydro-2-carboxaldehyde-2H-pyran
    • 2,3-Dihydro-1,4-pyran-2-karboxaldehyd
    • SCHEMBL259004
    • 2,3-Dihydro-1,4-pyran-2-karboxaldehyd [Czech]
    • 2,6-epoxy-5-hexenal
    • PB24581
    • Acrolein dimer, stabilized
    • 49SA3RBS5H
    • Pyran aldehyde (Acrolein dimer)
    • BRN 0107244
    • A934015
    • 5-17-09-00131 (Beilstein Handbook Reference)
    • 2H-PYRAN-2-CARBOXALDEHYDE, 3,4-DIHYDRO-
    • FT-0718602
    • AS-33162
    • Q18018102
    • Z600389890
    • UNII-49SA3RBS5H
    • 2H-Pyran-2-carboxaldehyde,4-dihydro-
    • EN300-50137
    • NSC-95413
    • 100-73-2
    • UN 2607 (Salt/Mix)
    • NSC95413
    • 3,4-Dihydro-2H-pyran-2-carbaldehyde #
    • 3,4-dihydro-2H-pyran-2-carboxaldeyde
    • J-000206
    • Acrolein dimer, stabilized [UN2607] [Flammable liquid]
    • AKOS009156968
    • Pyrancarboxaldehyde, dihydro-
    • 3,4-Dihydro-2-formyl-2H-pyran
    • NSC 95413
    • 5-Hexenal,6-epoxy-
    • DTXSID30274151
    • UN2607
    • NS00041512
    • WLN: T6O BUTJ FVH
    • 2,3Dihydro1,4pyran2karboxaldehyd
    • Acroleine, dimere, stabilise
    • ACROLEIN DIMER, (STABILIZED)
    • 2Propenal dimer
    • DB-023437
    • ACROLEIN DIMER, [STABILIZED]
    • Dimero de la acroleina, estabilizado (Spanish DOT)
    • 5Hexenal, 2,6epoxy
    • 2Formyl3,4dihydro2Hpyran
    • DTXCID60196554
    • Acroleine, dimere, stabilise (French DOT)
    • 3,4Dihydro2Hpyran2carboxaldehyde
    • 2-PROPENAL, DIMER
    • Dimero de la acroleina, estabilizado
    • +Expand
    • MFCD00059170
    • NPWYTMFWRRIFLK-UHFFFAOYSA-N
    • 1S/C6H8O2/c7-5-6-3-1-2-4-8-6/h2,4-6H,1,3H2
    • O1C=CCCC1C=O

Computed Properties

  • 112.05200
  • 0
  • 2
  • 1
  • 112.052
  • 8
  • 107
  • 0
  • 0
  • 1
  • 0
  • 0
  • 1
  • 0.7
  • 2
  • 0
  • 26.3A^2

Experimental Properties

  • 0.87800
  • 26.30000
  • n20/D 1.466(lit.)
  • 146 °C(lit.)
  • -99.9°C
  • 54 °C
  • colorless liquid
  • Slightly soluble in water
  • 1.08 g/mL at 25 °C

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